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Compound of Interest

Compound Name: Deuteromethanol

Cat. No.: B3044172 Get Quote

Introduction

Deuteromethanol, also known as methanol-d4 or CD3OD, is a deuterated isotopologue of

methanol where the four hydrogen atoms are replaced with deuterium. This seemingly subtle

isotopic substitution imparts unique physicochemical properties that make it an invaluable tool

in a wide array of scientific research, particularly in the fields of nuclear magnetic resonance

(NMR) spectroscopy, drug discovery and development, and metabolic flux analysis. This in-

depth guide provides a comprehensive overview of the commercial availability of

deuteromethanol, its key applications with detailed experimental protocols, and the

fundamental principles behind its utility.

Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer deuteromethanol, primarily for use as an NMR solvent.

The products are available in various grades of isotopic and chemical purity to suit different

research needs. Below is a summary of offerings from prominent commercial suppliers.
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Supplier
Product
Name(s)

CAS
Number

Isotopic
Purity
(Atom % D)

Chemical
Purity

Available
Quantities

ARMAR

Isotopes
Methanol-d4 811-98-3 ≥ 99.8 High Purity Vials, Bottles

Apollo

Scientific
Methanol-D4 811-98-3 >99.8 >99%

10ml vials (1,

5, 10 packs)

deutraMed
Methanol-D₄

(CD₃OD)
811-98-3 99% Not specified

Inquire for

needs

Sigma-

Aldrich

(Merck)

Methanol-d4 811-98-3
99, 99.8,

99.95, 99.96
≥99% (CP)

Ampules,

Bottles

(0.5mL to

100mL)

Fisher

Scientific
Methanol-d4 811-98-3

99.5, 99.6+,

99.8
NMR Grade

Vials,

AcroSeal™

Bottles (1g to

100mL)

Scharlab Methanol-d4 811-98-3 min. 99.8%
Spectroscopy

Grade
Glass bottles

Key Applications and Experimental Protocols
Deuteromethanol's utility extends far beyond its role as a passive solvent in NMR. Its

deuterated methyl group serves as a valuable building block in organic synthesis and as a

tracer in metabolic studies.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The most common application of deuteromethanol is as a solvent for NMR spectroscopy.[1]

The absence of protons in the solvent molecule prevents it from overwhelming the signals of

the analyte, allowing for clear and unambiguous spectral interpretation.[2]

Experimental Protocol: Standard NMR Sample Preparation
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Solubility Test: Before using the deuterated solvent, test the solubility of the compound of

interest in non-deuterated methanol in a small vial.[3]

Sample Weighing: For a standard ¹H NMR spectrum, weigh approximately 5-25 mg of the

compound. For ¹³C NMR, a higher concentration is often required, typically as much as will

dissolve to form a saturated solution.[4]

Dissolution: Dissolve the weighed sample in approximately 0.5-0.7 mL of deuteromethanol-
d4 in a clean, dry vial.[3][4]

Filtration (if necessary): If any solid particles are present, filter the solution through a small

plug of glass wool packed into a Pasteur pipette directly into a clean NMR tube. This is

crucial as suspended particles can distort the magnetic field, leading to broadened spectral

lines.[4]

Transfer to NMR Tube: Carefully transfer the solution into a 5 mm NMR tube.[5]

Volume Adjustment: Ensure the solvent height in the NMR tube is approximately 4-5 cm to

be within the detection range of the NMR coil.[6]

Capping and Labeling: Cap the NMR tube securely and label it clearly. For volatile samples,

sealing the cap with parafilm is recommended.

Instrument Insertion: The sample is now ready for insertion into the NMR spectrometer for

analysis.

Synthesis of Deuterated Compounds and Internal
Standards
Deuteromethanol is a key reagent for introducing deuterium into molecules, a process known

as deuteration.[7] This is particularly important in drug discovery for creating deuterated

versions of drug candidates to study the kinetic isotope effect or for synthesizing deuterated

internal standards for quantitative mass spectrometry.[8][9]

Experimental Protocol: Synthesis of a Deuterated Drug Precursor

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://sites.uclouvain.be/sc-rmn/Manuels/sample.pdf
https://nmr.chem.umn.edu/samprep.html
https://www.benchchem.com/product/b3044172?utm_src=pdf-body
https://sites.uclouvain.be/sc-rmn/Manuels/sample.pdf
https://nmr.chem.umn.edu/samprep.html
https://nmr.chem.umn.edu/samprep.html
https://depts.washington.edu/eooptic/linkfiles/NMR%20sample%20preparation.pdf
http://web.uvic.ca/~berryde/techniques/nmr%20sample%20prep.pdf
https://www.benchchem.com/product/b3044172?utm_src=pdf-body
https://www.youtube.com/watch?v=QlI25Z_A6TQ
https://resolvemass.ca/deuterated-internal-standards/
https://pubmed.ncbi.nlm.nih.gov/35458625/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines a general procedure for the synthesis of a deuterated precursor using

deuteromethanol as the source of the deuterated methyl group. The example is based on the

synthesis of deuterated methyl p-toluenesulfonate.

Reaction Setup: In a three-necked flask equipped with a stirrer and a dropping funnel,

dissolve sodium hydroxide in water.

Addition of Deuteromethanol: Add deuteromethanol (CD3OD) to the cooled solution.

Addition of Reactant: Slowly add a solution of p-toluenesulfonyl chloride in a suitable organic

solvent (e.g., tetrahydrofuran) to the reaction mixture while maintaining a low temperature.

Reaction: Allow the reaction to proceed, typically overnight with stirring at room temperature,

to ensure complete conversion.

Workup: After the reaction is complete, filter the mixture. Extract the aqueous layer with an

organic solvent like ethyl acetate.

Purification: Wash the combined organic extracts with water, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure to obtain the crude deuterated product.

Characterization: Purify the product further if necessary (e.g., by chromatography) and

confirm its identity and isotopic purity using NMR and mass spectrometry.

Metabolic Flux Analysis
Metabolic Flux Analysis (MFA) is a powerful technique used to quantify the rates of metabolic

reactions within a biological system.[10] Deuterated substrates, including deuteromethanol,
can be used as tracers to follow the path of atoms through metabolic pathways.

Experimental Protocol: General Workflow for Metabolic Flux Analysis using a Deuterated

Substrate

Cell Culture: Grow the cells of interest in a defined medium.

Isotopic Labeling: Introduce the deuterated substrate (e.g., deuteromethanol) into the

culture medium. The cells will uptake and metabolize the labeled compound.
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Quenching and Extraction: After a defined period, rapidly quench the metabolic activity of the

cells, often using a cold solvent mixture (e.g., methanol/water). Extract the intracellular

metabolites.

Sample Analysis: Analyze the extracted metabolites using techniques like Liquid

Chromatography-Mass Spectrometry (LC-MS) or NMR to determine the extent and position

of deuterium incorporation.[10]

Flux Calculation: Use computational models to fit the isotopic labeling data to a metabolic

network model, allowing for the calculation of intracellular metabolic fluxes.

Visualizations
Experimental Workflow: Synthesis of a Deuterated
Internal Standard
Caption: Workflow for the synthesis of a deuterated internal standard using deuteromethanol.

Logical Relationship: The Kinetic Isotope Effect (KIE)
Caption: The kinetic isotope effect arises from differences in zero-point energy.

Experimental Workflow: NMR Sample Preparation
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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